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Compound of Interest

1,1'-Methylenebis(5-oxo-DL-
Compound Name:

proline)
CAS No.: 16473-66-8
Cat. No.: B098519

Get Quote

Chemical Identity & Structural Context

1,1'-Methylenebis(5-oxo-DL-proline) consists of two pyroglutamic acid rings linked at the
lactam nitrogen atoms by a methylene bridge. Unlike the monomer, this dimer lacks the N-H
functionality, a critical feature for spectroscopic differentiation.
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Parameter Details

1,1'-Methylenebis(5-oxopyrrolidine-2-carboxylic
acid)

IUPAC Name

16473-66-8 (L-isomer ref); DL-form is the

racemate/meso mix.

CAS Number

Molecular Formula

Molecular Weight 270.24 g/mol

Solubilit Soluble in water, DMSO, Methanol; sparingly
olubili
Y soluble in non-polar solvents.

Key Structural Feature (Aminal-like Methylene Bridge)

Structural Visualization

The following diagram illustrates the connectivity and the synthesis pathway from 5-oxoproline
and formaldehyde.
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Caption: Synthesis pathway showing the condensation of two equivalents of 5-oxoproline with
formaldehyde to form the methylene-bridged dimer.

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectrum is defined by the loss of the amide proton (NH) and the appearance of the
diagnostic methylene bridge signal.
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H NMR Data (DMSO-

, 400 MHZ)

Note: The DL-isomer exists as a mixture of enantiomers (RR/SS) and the meso form (RS). This
may result in signal splitting or complexity (e.g., AB quartets) for the bridge protons due to
diastereotopic environments.

Shift (
Position Multiplicity Integral

, ppm)

Assignment
Logic

Diagnostic:

methylene
Bridge 4.75-5.15 s (orAB q) 2H bridge. Typically
desheilded

relative to N-Me.

Methine proton
4.15-4.45 dd 2H adjacent to
COOH and N.

-CH

Ring methylene
protons (C3/C3").

-CH 1.95-2.35 m 4H

Ring methylene
-CH 2.35-2.60 m 4H adjacent to C=0
(C4a/c4a).

Carboxylic acid
protons
(exchangeable
with D

COOH 12.0-12.8 brs 2H

0).

C NMR Data (DMSO-

, 100 MHZz)
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Shift (
Carbon Type Assignment
, Ppm)
Amide carbonyl carbons
Lactam C=0 1745-176.0
(C5/C5").
Acid C=0 172.0-173.5 Carboxylic acid carbonyls.
CH 56.0 — 58.5 Chiral center carbons (C2/C2").
Diagnostic:
Bridge CH
48.0 -52.0 carbon. Key differentiator from
N-Methyl (~30 ppm).
Ring carbon adjacent to lactam
-CH 28.5-29.5
C=0.
-CH 24.5-26.0 Ring carbon (C3/C3").

B. Infrared (IR) Spectroscopy

The IR spectrum confirms the bis-lactam structure and the absence of the N-H stretch found in
the monomer.
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Wavenumber (cm

Functional Group Description
)
Broad, characteristic of
O-H Stretch 2500 — 3300 _ o
carboxylic acid dimers.
) Strong stretch, carboxylic acid
C=0 (Acid) 1715-1735
carbonyl.
Strong stretch, tertiary amide
C=0 (Lactam) 1660 — 1690
(lactam).
Diagnostic: Absence confirms
substitution at the nitrogen.
N-H Stretch ABSENT (Monomer has band at ~3200
cm
).
Amide C-N stretching
C-N Stretch 1400 — 1450

vibrations.

C. Mass Spectrometry (MS)

Mass spectrometry provides definitive molecular weight confirmation and fragmentation

patterns characteristic of the bis-structure.

 lonization Mode: ESI (+) (Electrospray lonization, Positive Mode)

e Molecular lon:

Da

Fragmentation Pathway (MS/MS):

e Precursor:

[1]

e Loss of H
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O/COOH:
(Loss of water) or
(Loss of COOH).

» Cleavage of Bridge: The methylene bridge is relatively stable, but high energy collision may
cleave the N-C bond, yielding fragments at

(5-oxoproline monomer cation) and

(N-methylene-5-oxoproline cation).

[M-+H]+
m/z 271
-18 Da 45 Da Bridge Cleavage
[M+H - H20]+ [M+H - COOH]+ Monomer lon
m/z 253 m/z 226 m/z 130

Click to download full resolution via product page

Caption: Proposed ESI-MS fragmentation pathway for 1,1'-Methylenebis(5-oxo-proline).

Experimental Protocols
Protocol 1: Sample Preparation for NMR

To ensure high-resolution spectra without interference from exchangeable protons:
e Solvent: Use DMSO-

(99.9% D) as the primary solvent.
can be used, but the COOH proton will exchange and disappear.

o Concentration: Dissolve 5-10 mg of the compound in 0.6 mL of solvent.

» Reference: Calibrate to residual DMSO quintet at 2.50 ppm (
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H) and 39.5 ppm (
C).

o Temperature: Run at 298 K (25°C).

Protocol 2: Detection of Impurity in Peptide
Formulations

If detecting this as an impurity:

LC-MS Method: Use a C18 Reverse Phase column (e.g., Agilent Zorbax Eclipse Plus).

Mobile Phase:

o A:0.1% Formic Acid in Water.

o B:0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: Monitor EIC (Extracted lon Chromatogram) for m/z 271.09.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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